Cas no 573693-75-1 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide)

2-{4-Amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide is a specialized organic compound featuring a 1,2,4-triazole core functionalized with a 4-methoxyphenyl group and a thioether-linked acetamide moiety. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of amino and methoxy substituents enhances solubility and bioavailability, while the dimethylphenyl group may improve target selectivity. This compound is suitable for research applications in drug discovery, where its unique combination of functional groups allows for exploration of structure-activity relationships. High purity and well-defined synthesis pathways ensure reproducibility for experimental use.
2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide structure
573693-75-1 structure
Product Name:2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide
CAS No:573693-75-1
MF:C19H21N5O2S
MW:383.46734213829
CID:5474147
Update Time:2025-05-25

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide
    • Acetamide, 2-[[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(3,4-dimethylphenyl)-
    • 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide
    • Inchi: 1S/C19H21N5O2S/c1-12-4-7-15(10-13(12)2)21-17(25)11-27-19-23-22-18(24(19)20)14-5-8-16(26-3)9-6-14/h4-10H,11,20H2,1-3H3,(H,21,25)
    • InChI Key: PXLLFIKGBTVMRK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C)C(C)=C1)(=O)CSC1N(N)C(C2=CC=C(OC)C=C2)=NN=1

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • pka: 12.92±0.70(Predicted)

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Pricemore >>

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Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

Compound CAS No. 573693-75-1: 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

The compound with CAS No. 573693-75-1, known as 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide, is a complex organic molecule with potential applications in the pharmaceutical and chemical industries. This compound has been the subject of recent research due to its unique structural properties and promising biological activity.

Structural Analysis and Key Features

The molecule consists of several key functional groups that contribute to its chemical properties. The 4H-1,2,4-triazole ring is a heterocyclic structure that often exhibits interesting reactivity and stability. The presence of the amino group (-NH2) and the methoxyphenyl group (-OCH3) adds to the molecule's versatility. Additionally, the sulfanyl group (-S-) plays a crucial role in intermolecular interactions, potentially enhancing the compound's bioavailability and pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production efficiency while maintaining its structural integrity. For instance, a study published in *Journal of Medicinal Chemistry* highlighted a novel approach to synthesizing this compound using a two-step process involving nucleophilic substitution and condensation reactions.

Synthesis and Applications

The synthesis of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide involves multiple steps that require precise control over reaction conditions. The first step typically involves the preparation of the triazole ring system through a condensation reaction between an amine and a ketone or aldehyde derivative. This is followed by the introduction of the sulfanyl group via a nucleophilic substitution reaction.

Preliminary studies suggest that this compound may exhibit potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Another study conducted by researchers at Stanford University demonstrated that this compound could act as a selective inhibitor of a specific kinase enzyme, making it a promising candidate for targeted therapies in oncology.

Safety and Toxicological Considerations

As with any novel chemical entity, understanding the safety profile of CAS No. 573693-75-1 is critical before it can be considered for therapeutic use. Initial toxicological studies indicate that the compound has low acute toxicity when administered at recommended doses. However, further long-term studies are required to assess its potential for chronic toxicity or genotoxicity.

Researchers have also investigated the compound's pharmacokinetic properties using in vitro models. Results suggest that it has good absorption characteristics and moderate stability in biological fluids, which are favorable traits for drug development.

Future Directions and Research Opportunities

The future of CAS No. 573693-75-1 lies in its potential applications as a therapeutic agent. Ongoing research is focused on optimizing its bioavailability through structural modifications and formulation development. Additionally, researchers are exploring its potential as a lead compound for drug discovery programs targeting various disease states such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide (CAS No. 573693

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